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Compound of Interest

(117,147,177)-3-0xoicosatrienoyl-
CoA

Cat. No.: B15546507

Compound Name:

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject:
Calculation of the Theoretical Monoisotopic Mass of (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA

This document provides a detailed calculation of the theoretical mass for the molecule
(11z,142,17Z)-3-oxoicosatrienoyl-CoA. The theoretical mass, specifically the monoisotopic
mass, is a critical parameter in high-resolution mass spectrometry, enabling precise
identification and characterization of molecules in complex biological samples. The
monoisotopic mass is calculated using the mass of the most abundant stable isotope of each
constituent element.

Molecular Formula Determination

The correct molecular formula for (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA has been
established from chemical databases as C41H66N7018P3S[1][2]. This formula is derived from
the condensation of (11Z,14Z,17Z)-3-oxoicosatrienoic acid with the thiol group of coenzyme
Al2].

Calculation of Theoretical Monoisotopic Mass

The theoretical monoisotopic mass is the sum of the masses of the most abundant isotopes of
each atom in the molecule. The calculation is based on the molecular formula
C41H66N7018P3S and the precise masses of the specific isotopes.
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The table below summarizes the elemental composition and the contribution of each element
to the total theoretical mass.

. . Total Mass

Monoisotopic L
Element Symbol Count Contribution

Mass (Da)

(Da)

Carbon C 41 12.000000 492.000000
Hydrogen H 66 1.007825 66.516450
Nitrogen N 7 14.003074 98.021518
Oxygen O 18 15.994915 287.908470
Phosphorus P 3 30.973762 92.921286
Sulfur S 1 31.972071 31.972071

Total 1069.339795

The calculated theoretical monoisotopic mass for the neutral molecule (11Z,14Z,17Z)-3-
oxoicosatrienoyl-CoA is 1069.3398 Da.

Methodological Notes

The calculation presented is a fundamental theoretical determination based on established
chemical formulas and isotopic masses. As this is a computational analysis, experimental
protocols are not applicable. The data is derived from the elemental composition and does not
involve signaling pathways or experimental workflows that would necessitate visualization with
diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Nitrogen | N2 | CID 947 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2.2023 Atomic Weights [iupac.gmul.ac.uk]

 To cite this document: BenchChem. [Theoretical Mass of (11Z,14Z7,177)-3-oxoicosatrienoyl-
CoA: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546507#theoretical-mass-of-11z-14z-17z-3-
oxoicosatrienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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